
Bromobenzene-d5: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromobenzene-d5

Cat. No.: B116778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical and chemical

properties of Bromobenzene-d5 (C₆D₅Br), a deuterated analogue of bromobenzene. This

document is intended to be a valuable resource for researchers, scientists, and professionals in

the field of drug development and other scientific disciplines who utilize isotopically labeled

compounds.

Core Physical and Chemical Properties
Bromobenzene-d5 is a clear, colorless liquid at room temperature.[1] The substitution of

protium (¹H) with deuterium (²H) atoms imparts unique properties to the molecule, making it an

invaluable tool in a variety of scientific applications.

Physical Properties
The key physical properties of Bromobenzene-d5 are summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C₆D₅Br [2][3][4]

Molecular Weight 162.04 g/mol [2][3][4][5][6]

CAS Number 4165-57-5 [2][3][4][6]

Appearance Clear, colorless liquid [1][7]

Density 1.539 g/mL at 25 °C [3][8]

Boiling Point 156 °C [9]

53 °C at 23 mmHg [1][3][10]

Melting Point -31 °C [8][9]

Refractive Index (n20/D) 1.5585 [3]

Flash Point 51 °C (closed cup) [1][3]

Solubility Insoluble in water [10]

Isotopic Purity ≥99.5 atom % D [3][10]

Chemical Identity
Identifier Value Reference

SMILES String
[2H]c1c([2H])c([2H])c(Br)c([2H]

)c1[2H]
[3]

InChI
1S/C6H5Br/c7-6-4-2-1-3-5-

6/h1-5H/i1D,2D,3D,4D,5D
[3]

InChI Key
QARVLSVVCXYDNA-

RALIUCGRSA-N
[3]

EC Number 224-013-8 [1][3][4]

MDL Number MFCD00000056 [3]

Experimental Protocols
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Detailed methodologies for the synthesis of Bromobenzene-d5 are crucial for its application in

research. Two common synthetic routes are outlined below.

Synthesis via Bromination of Benzene-d6
This method involves the direct electrophilic aromatic substitution of benzene-d6 with bromine,

typically in the presence of a Lewis acid catalyst such as iron filings.[11][12]

Materials:

Benzene-d6 (C₆D₆)

Liquid Bromine (Br₂)

Iron shavings

Procedure:

To a three-neck flask containing 40.42 g (0.48 mol) of benzene-d6 and 1.20 g (0.0214 mol)

of iron shavings, add 64.88 g (0.81 mol) of liquid bromine dropwise.[11]

Heat the mixture to maintain a faint boil for approximately 4 hours.[11]

After cooling to room temperature, quench the reaction by adding water.[11]

Filter the mixture to remove the iron shavings and wash them with an organic solvent (e.g.,

ether).[11]

Separate the organic layer, wash it with an aqueous solution of sodium hydroxide and then

with water, and dry it over a suitable drying agent (e.g., calcium chloride).

Purify the crude product by distillation to obtain Bromobenzene-d5.

Synthesis via H/D Exchange Reaction
This protocol describes a method for the deuteration of bromobenzene using deuterium water

in the presence of a platinum-on-carbon catalyst.[2]

Materials:
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Bromobenzene (C₆H₅Br)

Deuterium water (D₂O)

10% Platinum on carbon (Pt/C)

Isopropanol

Cyclohexane

Procedure:

In a 50 mL three-necked flask equipped with a condenser, thermometer, and electromagnetic

stirring, add 0.25 mmol (39.252 mg) of bromobenzene, 5 mL of deuterium water, 24.38 mg of

10% platinum on carbon, 0.1 mL of isopropanol, and 0.9 mL of cyclohexane solution.[2]

Replace the air in the reaction system with argon gas.[2]

Raise the temperature to 90 °C and maintain it for 24 hours.[2]

Cool the reaction to room temperature and remove the platinum-on-carbon catalyst by

filtration.[2]

Add 10 mL of dichloromethane to the filtrate and separate the organic layer.[2]

Remove the solvent from the organic layer by rotary evaporation at 38 °C to obtain the

Bromobenzene-d5 product.[2]

Applications in Research and Development
The unique properties of Bromobenzene-d5 make it a versatile tool in various scientific fields.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the absence of proton signals that would otherwise interfere with the analysis of non-

deuterated analytes, Bromobenzene-d5 is utilized as a solvent in NMR spectroscopy.[8][12]

[13][14] Its non-polar nature makes it suitable for dissolving a wide range of organic

compounds.
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Mass Spectrometry
In mass spectrometry, Bromobenzene-d5 serves as a stable isotope-labeled internal standard.

[12][15] The known mass difference between the deuterated standard and the non-deuterated

analyte allows for precise and accurate quantification.[12]

Organic Synthesis and Mechanistic Studies
Bromobenzene-d5 is a valuable starting material in organic synthesis for introducing a

deuterated phenyl group into a target molecule.[16][17] The deuterium labeling also enables

researchers to study reaction mechanisms and kinetic isotope effects, providing insights into

the transition states of chemical reactions.[12][16]

Drug Metabolism and Pharmacokinetic (DMPK) Studies
In drug development, deuterated compounds like Bromobenzene-d5 are used to synthesize

deuterated drug candidates.[8][16] The substitution of hydrogen with deuterium can alter the

metabolic profile of a drug, potentially leading to an increased half-life, reduced formation of

toxic metabolites, and improved overall safety and efficacy.[8]

Electronics and Materials Science
An emerging application of Bromobenzene-d5 is in the electronics industry, particularly in the

manufacturing of Organic Light-Emitting Diodes (OLEDs).[8][12][14] Deuterated organic

materials can exhibit enhanced stability and efficiency, leading to longer-lasting and higher-

quality electronic devices.[8][12]

Visualizing the Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of Bromobenzene-d5
via the bromination of benzene-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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